Cas no 100652-57-1 (fluoranthene, 1,2,3,4-tetrahydro-)

fluoranthene, 1,2,3,4-tetrahydro- structure

100652-57-1 structure

Product name:fluoranthene, 1,2,3,4-tetrahydro-

CAS No:100652-57-1

MF:C₁₆H₁₄

Molecular Weight:206.28236

CID:892956

fluoranthene, 1,2,3,4-tetrahydro- Properties

Names and Identifiers

- fluoranthene, 1,2,3,4-tetrahydro-

Computed Properties

精确分子量: 206.10962

Experimental Properties

PSA: 0

fluoranthene, 1,2,3,4-tetrahydro- Literature

1. 552. Synthesis of fluoranthenes. Part II. Michael addition of vinyl cyanide to fluorene-9-carboxylic esters

Alfred Campbell,S. Horwood Tucker J. Chem. Soc. 1949 2623
2. 11. The condensation of fluorene with acetone. Part V. Contrasting reactions of 9-fluorenylmagnesium bromide and of 9-fluorenyllithium with αβ-unsaturated ketones

S. Horwood Tucker,Margaret Whalley J. Chem. Soc. 1949 50
3. 135. The condensation of fluorene with acetone. Part VI. Methylated di- and tetra-hydrofluoranthenes. Synthesis of 2 : 3 : 4-trimethylfluoranthene

S. Horwood Tucker,Margaret Whalley J. Chem. Soc. 1949 632
4. The preparation of 2-substituted fluoranthenes

Neil Campbell,J. F. K. Wilshire J. Chem. Soc. 1954 867
5. 3. The condensation of fluorene with acetone. Part III. Formation of fluoranthene derivatives

Harold France,S. Horwood Tucker,James Forrest J. Chem. Soc. 1945 7
6. 466. Syntheses of fluoranthenes. Part I. Michael addition of fluorene and of methyl fluorene-9-carboxylate to crotononitrile. Syntheses of 2-methyl- and of 2 : 4-dimethyl-fluoranthene

S. Horwood Tucker J. Chem. Soc. 1949 2182
7. 79. The Friedel–Crafts reaction on fluoranthene

Neil Campbell,W. W. Easton J. Chem. Soc. 1949 340
8. 226. The condensation of fluorene with acetone. Part IV. Synthesis of 2 : 4-dimethylfluoranthene

James Forrest,S. Horwood Tucker J. Chem. Soc. 1948 1137
9. 742. Synthesis of fluoranthenes. Part XI. Iodination of tetra-hydrofluoranthenes, leading to the syntheses of 3-methyl-1 : 2–5 : 6-dibenzopyracylene

John M. Beaton,S. Horwood Tucker J. Chem. Soc. 1952 3870
10. Index of subjects, 1949

J. Chem. Soc. 1949 3457